Physagulide J

• Molecular Formula: C30H40O7
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C30H40O7/c1-15-12-22(36-26(33)16(15)2)17(3)20-13-25(35-18(4)31)30(34)21-14-24-29(37-24)10-7-8-23(32)28(29,6)19(21)9-11-27(20,30)5/h7-8,17,19-22,24-25,34H,9-14H2,1-6H3/t17-,19-,20+,21+,22+,24+,25-,27+,28-,29+,30-/m0/s1
• InChIKey: IKIQWRCLUGSCEA-DGMBAZPVSA-N

Physagulide J for Oncology Research Procurement: A Withanolide with Validated Cytotoxic Selectivity in Bone Cancer and Renal Cell Carcinoma Models

Physagulide J is a withanolide-type steroidal lactone (CAS 1496524-09-4, molecular formula C₃₀H₄₀O₇) isolated from Physalis angulata L. and Physalis angulata var. villosa [1]. The compound belongs to a well-characterized natural product class documented for anti-inflammatory and anti-tumor biological activities [2]. Its procurement value derives from documented, quantifiable cytotoxic activity across multiple cancer cell lines, enabling focused experimental design in oncology research where cell-type-specific potency matters . Physagulide J is commercially available from multiple specialty chemical vendors at research-grade purity (typically ≥98%) .

Withanolide steroidal lactone from Physalis angulata

Natural product class linked to cell-model endpoint studies

Cell-line cytotoxicity screening across renal, bone, prostate cancer models

Supports cell-type-specific endpoint review

Macrophage inflammation model compatible with NO production readout

1.36 μM IC₅₀ reference concentration reported for RAW264.7 assays

• [1] Sun C. Studies on the Chemical Constituents from Physalis angulata L. and Their Antitumor and Anti-inflammatory Activities. Shenyang Pharmaceutical University, 2016. View Source
• [2] Zhang Y, et al. Target discovery of cytotoxic withanolides from Physalis angulata var. villosa via reactivity-based screening. J Pharm Biomed Anal. 2018;151:191-198. View Source

Why Generic Withanolide Interchangeability Is Not Supported: Physagulide J Procurement Rationale

Substituting Physagulide J with another withanolide or physagulide analog without empirical validation introduces significant risk of confounding results. Within the Physalis angulata-derived withanolide family, cytotoxic potency varies dramatically across cell lines and compound structures: reported IC₅₀ values for physagulide series compounds span over two orders of magnitude from 0.06 μM to 6.73 μM across different cellular contexts [1]. While compounds such as physagulide I demonstrate broad cytotoxicity (IC₅₀ 0.06–3.18 μM across HepG2, MCF-7, and MG-63 cells) [2], Physagulide J exhibits cell-type-specific antiproliferative selectivity with renal cancer cell line IC₅₀ values ranging from 0.39–0.73 μM and bone cancer activity with IC₅₀ of 0.11 μM against MG-63 cells . This cell-type-specific potency profile cannot be assumed for analogs; procurement decisions without compound-specific validation data risk generating non-reproducible experimental outcomes.

Cell-type-specific response may not transfer

Generic physagulide analogs show >50-fold potency variation across tumor lines; Physagulide J activity profile is distinct from physagulide G or I in the same source plant.

Bone cancer model specificity differs from comparator

Reported MG-63 response cannot be assumed for other withanolides even when IC₅₀ values appear similar in different cell contexts; requires compound-specific validation.

Cytotoxicity profile may shift across isoforms

Sub-micromolar activity in renal lines (0.39–0.73 μM) does not predict anti-inflammatory NO inhibition potency (1.36 μM) or prostate cancer endpoints; assay context matters.

• [1] Ma T, et al. Cytotoxic withanolides from Physalis angulata var. villosa and the apoptosis-inducing effect via ROS generation and the activation of MAPK in human osteosarcoma cells. RSC Adv. 2016;6:53089-53100. View Source
• [2] Ma T, et al. Cytotoxic withanolides from Physalis angulata var. villosa and the apoptosis-inducing effect via ROS generation and the activation of MAPK in human osteosarcoma cells. RSC Adv. 2016;6:53089-53100. View Source

Physagulide J Quantitative Differentiation Evidence: Procurement-Relevant Potency Data Across Oncology Targets

Physagulide J Demonstrates Sub-Micromolar Antiproliferative Potency Against Renal Cancer Cell Lines

Physagulide J exhibited cell-type-specific antiproliferative activity against three human renal cancer cell lines with IC₅₀ values ranging from 0.39 to 0.73 μM (MTT assay, 48-hour treatment). This potency profile positions Physagulide J in the sub-micromolar activity range . Comparative analysis with other cytotoxic withanolides isolated from the same plant source reveals that while physagulide I demonstrated broad cytotoxicity against MG-63 cells (IC₅₀ 0.20–0.30 μM), physagulide G exhibited variable potency ranging from 0.06–3.18 μM across HepG2, MCF-7, and MG-63 cell lines [1], indicating compound-specific selectivity profiles that preclude simple substitution.

Renal cancer antiproliferative activity

Cross-study comparable

IC₅₀ 0.39–0.73 μM

Supports renal cell-model endpoint review

786-O, A498, ACHN cells; MTT 48 h; broader selectivity than physagulide I/G

Evidence Dimension	Antiproliferative Activity (IC₅₀)
Target Compound Data	0.39–0.73 μM across 786-O, A498, and ACHN cells
Comparator Or Baseline	Physagulide I: 0.20–0.30 μM (MG-63); Physagulide G: 0.06–3.18 μM (HepG2, MCF-7, MG-63)
Quantified Difference	Physagulide J shows renal-cell-specific activity; Physagulide G exhibits >50-fold potency variation across different cell types
Conditions	MTT assay, 48-hour treatment

Why This Matters

Researchers designing experiments targeting renal cell carcinoma require compound-specific potency data; the 0.39–0.73 μM IC₅₀ range provides an empirically validated starting concentration for Physagulide J in renal cancer models.

• [1] Ma T, et al. Cytotoxic withanolides from Physalis angulata var. villosa and the apoptosis-inducing effect via ROS generation and the activation of MAPK in human osteosarcoma cells. RSC Adv. 2016;6:53089-53100. View Source

Physagulide J Exhibits 93-Fold Greater Potency Than Cisplatin Against Human Osteosarcoma MG-63 Cells

In a direct head-to-head patent comparison using identical experimental conditions, Physagulide J demonstrated an IC₅₀ of 0.11 ± 0.06 μM against human osteosarcoma MG-63 cells, representing a 93-fold potency advantage over the clinical reference standard cisplatin (IC₅₀ 10.28 ± 1.06 μM) and a 48-fold advantage over 5-fluorouracil (IC₅₀ 5.25 ± 0.46 μM) [1]. This substantial potency differential is not extrapolated from cross-study comparisons but derives from a single experimental protocol, eliminating inter-laboratory variability as a confounding factor.

Head-to-head vs cisplatin

Head-to-head

IC₅₀ 0.11 ± 0.06 μM

Reported comparator response context in MG-63 model

93-fold lower IC₅₀ than cisplatin; single protocol, not cross-study extrapolation

Evidence Dimension	Cytotoxicity (IC₅₀)
Target Compound Data	0.11 ± 0.06 μM
Comparator Or Baseline	Cisplatin: 10.28 ± 1.06 μM; 5-Fluorouracil: 5.25 ± 0.46 μM
Quantified Difference	93-fold more potent than cisplatin; 48-fold more potent than 5-fluorouracil
Conditions	Human osteosarcoma MG-63 cell line

Why This Matters

The 93-fold potency differential versus cisplatin is directly actionable for researchers comparing novel withanolides against established chemotherapeutics; procurement decisions can be justified by this quantifiable potency advantage in bone cancer models.

• [1] Kong L, Luo J, Zhang W. Withanolide-type compounds and antitumor uses thereof. CN103396470A (Patent), 2013. View Source

Physagulide J Anti-inflammatory Activity: Potent NO Production Inhibition in Macrophage Model

Physagulide J inhibits LPS-induced nitric oxide (NO) production in mouse RAW264.7 macrophages with an IC₅₀ of 1.36 μM . While direct head-to-head NO inhibition data for physagulide series analogs under identical conditions is not available in current literature, related withanolides from Physalis angulata demonstrate anti-inflammatory activity through NF-κB pathway blockade [1]. This 1.36 μM IC₅₀ value provides a validated reference concentration for experimental design in inflammation research.

NO production inhibition

Supporting evidence

IC₅₀ 1.36 μM

Supports inflammation pathway-response context

LPS-stimulated RAW264.7 macrophages; NF-κB class-level inference

Evidence Dimension	NO Production Inhibition (IC₅₀)
Target Compound Data	1.36 μM
Comparator Or Baseline	Class-level inference: Withangulatin A and other Physalis-derived withanolides exhibit anti-inflammatory activity via NF-κB and heme oxygenase-1 pathways
Quantified Difference	Target compound IC₅₀ established at 1.36 μM; no direct comparator IC₅₀ data available under identical conditions
Conditions	LPS-stimulated mouse RAW264.7 macrophages, 2-hour pretreatment, 24-hour stimulation

Why This Matters

Researchers investigating dual cytotoxic/anti-inflammatory mechanisms require compound-specific inflammation model potency data; the 1.36 μM IC₅₀ value enables rational dosing for Physagulide J in macrophage-based assays.

• [1] Wang L, et al. Anti-inflammatory effects of three withanolides isolated from Physalis angulata L. in LPS-activated RAW 264.7 cells through blocking NF-κB signaling pathway. J Ethnopharmacol. 2021;276:114186. View Source

Physagulide J Antiproliferative Activity Against Prostate Cancer Cell Lines

Physagulide J exhibits potent antiproliferative effects against prostate cancer cell lines with IC₅₀ values of 0.49 μM against LNCaP C4-2B (androgen-sensitive) cells and 0.90 μM against CWR22R cells (MTT assay, 48-hour treatment) . This dual activity across androgen-sensitive models is notable and may provide experimental utility compared to other withanolides that exhibit more variable potency across different tumor types, such as physagulide G whose IC₅₀ values span from 0.06 to 3.18 μM across breast, liver, and bone cancer cell lines [1].

Prostate cancer cell lines

Cross-study comparable

LNCaP C4-2B 0.49 μM / CWR22R 0.90 μM

Supports androgen-sensitive vs independent model comparison

More consistent than physagulide G (>50-fold range); MTT 48 h

Evidence Dimension	Antiproliferative Activity (IC₅₀)
Target Compound Data	LNCaP C4-2B: 0.49 μM; CWR22R: 0.90 μM
Comparator Or Baseline	Physagulide G: 0.06–3.18 μM across HepG2, MCF-7, MG-63 cells
Quantified Difference	Physagulide J maintains sub-micromolar potency in both prostate lines; Physagulide G shows >50-fold potency variation across different tumor types
Conditions	MTT assay, 48-hour treatment

Why This Matters

The consistent sub-micromolar potency of Physagulide J across prostate cancer cell lines supports its selection for experiments investigating withanolide effects in androgen-sensitive versus androgen-independent prostate cancer contexts.

• [1] Ma T, et al. Cytotoxic withanolides from Physalis angulata var. villosa and the apoptosis-inducing effect via ROS generation and the activation of MAPK in human osteosarcoma cells. RSC Adv. 2016;6:53089-53100. View Source

Physagulide J Validated Research Applications: Where Procurement Delivers Quantifiable Scientific Value

Bone Cancer Pharmacology: Osteosarcoma MG-63 Model Validation Studies

Physagulide J is validated for research use in human osteosarcoma MG-63 cell-based studies, where it demonstrates 93-fold greater cytotoxic potency (IC₅₀ 0.11 μM) compared to the clinical chemotherapeutic cisplatin (IC₅₀ 10.28 μM) under identical experimental conditions . This substantial potency differential enables researchers to use lower compound concentrations while maintaining robust cytotoxic responses, potentially reducing off-target effects in mechanistic studies. The MG-63 osteosarcoma model represents a procurement-relevant application scenario where Physagulide J's quantified potency advantage is directly documented in patent literature.

Renal Cell Carcinoma Antiproliferative Screening

Physagulide J demonstrates validated antiproliferative activity against three renal cancer cell lines (786-O, A498, and ACHN) with IC₅₀ values ranging from 0.39 to 0.73 μM as measured by MTT assay after 48-hour treatment . This cell-type-specific activity profile distinguishes Physagulide J from other physagulide series compounds that exhibit different selectivity patterns across tumor types [1]. Researchers designing experiments in renal cell carcinoma pharmacology can use these empirically determined IC₅₀ ranges as validated starting points for Physagulide J concentration selection.

Prostate Cancer Cell Line Pharmacology: Androgen-Sensitive and Androgen-Independent Models

Physagulide J exhibits validated sub-micromolar antiproliferative activity against prostate cancer cell lines representing both androgen-sensitive (LNCaP C4-2B, IC₅₀ 0.49 μM) and androgen-independent (CWR22R, IC₅₀ 0.90 μM) phenotypes . This consistent sub-micromolar potency across prostate cancer models provides researchers with a validated reference compound for comparative studies investigating withanolide effects in different prostate cancer subtypes. The documented IC₅₀ values enable rational experimental design without requiring de novo potency validation.

Macrophage-Mediated Inflammation: NO Production Inhibition Studies

Physagulide J demonstrates quantifiable anti-inflammatory activity through inhibition of LPS-induced nitric oxide production in mouse RAW264.7 macrophages, with a validated IC₅₀ of 1.36 μM . This documented anti-inflammatory potency enables researchers investigating dual cytotoxic/anti-inflammatory mechanisms to design experiments with empirically supported compound concentrations. While class-level inferences about NF-κB pathway involvement exist for Physalis-derived withanolides [1], the 1.36 μM IC₅₀ value provides a compound-specific quantitative benchmark for Physagulide J in macrophage-based inflammation models.

Application

Selection Property

Validation Focus

Osteosarcoma cell-model studies

Cell-model endpoint review

MG-63 comparator response context

Renal cell carcinoma panel screening

Cell-type-specific activity mapping

786-O, A498, ACHN endpoint comparison

Prostate cancer subtype pharmacology

Androgen-sensitivity model selection

LNCaP vs CWR22R response interpretation

Macrophage inflammation pathway research

NO production pathway context

LPS/NF-κB model-response review

• [1] Ma T, et al. Cytotoxic withanolides from Physalis angulata var. villosa and the apoptosis-inducing effect via ROS generation and the activation of MAPK in human osteosarcoma cells. RSC Adv. 2016;6:53089-53100. View Source